Cas no 897620-26-7 (ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 897620-26-7
• MF: C₂₁H₂₁FN₂O₃S
• MW: 400.466447591782
• CID: 5960829
• PubChem ID: 7244528
• Update Time: 2025-06-08

ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(4-fluorobenzoyl)imino]-6-(1-methylethyl)-, ethyl ester
• ethyl 2-[2-(4-fluorobenzoyl)imino-6-propan-2-yl-1,3-benzothiazol-3-yl]acetate
• 897620-26-7
• AKOS024656725
• (Z)-ethyl 2-(2-((4-fluorobenzoyl)imino)-6-isopropylbenzo[d]thiazol-3(2H)-yl)acetate
• F2524-0046
• ethyl 2-[(2Z)-2-[(4-fluorobenzoyl)imino]-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

• Inchi： 1S/C21H21FN2O3S/c1-4-27-19(25)12-24-17-10-7-15(13(2)3)11-18(17)28-21(24)23-20(26)14-5-8-16(22)9-6-14/h5-11,13H,4,12H2,1-3H3
• InChI Key： IHAULAAQEASOML-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(C)C)=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 400.12569187g/mol
• Monoisotopic Mass: 400.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 533.8±60.0 °C(Predicted)
• pka: -2.78±0.20(Predicted)

Additional information on ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 897620-26-7)

Ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate, a compound with the CAS number 897620-26-7, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a benzothiazole core and various functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a 4-fluorobenzoyl group in the molecule introduces additional electronic and steric effects that can modulate its interactions with biological targets. This modification has been strategically incorporated to enhance the binding affinity and selectivity of the compound towards specific enzymes and receptors.

The ethyl ester moiety at the terminal position of the molecule not only contributes to its solubility but also serves as a handle for further chemical modifications. This flexibility allows researchers to explore various derivatives with tailored properties for specific applications. The propan-2-yl substituent on the benzothiazole ring further diversifies the structural framework, potentially influencing the compound's pharmacokinetic profile and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzothiazole derivative mentioned here has been extensively studied for its potential role in modulating inflammatory pathways. In particular, its ability to interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored in preclinical models. These enzymes are crucial in the production of pro-inflammatory mediators, making them attractive targets for anti-inflammatory drugs.

The 4-fluorobenzoyl group plays a pivotal role in enhancing the potency of this compound by improving its binding affinity to these enzymes. Fluorine atoms are known to increase metabolic stability and binding interactions due to their electronegativity and ability to form hydrogen bonds. This feature makes the compound a promising lead for developing next-generation anti-inflammatory agents.

In addition to its anti-inflammatory potential, Ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate has shown promise in other therapeutic areas. Preliminary studies have indicated its efficacy in inhibiting the growth of certain cancer cell lines by targeting specific signaling pathways involved in tumor progression. The benzothiazole core is known to disrupt microtubule formation and induce apoptosis in cancer cells, making it a valuable component in oncology research.

The structural diversity of this compound also makes it an attractive scaffold for designing molecules with enhanced pharmacological properties. Researchers have been exploring various synthetic strategies to modify its structure further, aiming to optimize its bioavailability, reduce toxicity, and improve target specificity. The use of computational modeling techniques has been particularly valuable in predicting the binding modes of this compound with biological targets and identifying potential lead compounds.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. Ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate exemplifies this collaborative effort by integrating structural biology insights with synthetic chemistry innovations. The compound's unique structural features have been carefully designed to maximize its therapeutic potential while minimizing side effects.

The growing interest in heterocyclic compounds as therapeutic agents is driven by their versatility and effectiveness in modulating biological processes. The benzothiazole derivative discussed here is no exception, showcasing the potential of targeted molecular design in addressing unmet medical needs. As research continues to uncover new applications for this class of compounds, it is likely that Ethyl 2-(2Z)-2-(4-fluorobenzoyl)imino-6-(propan-2-yl)-2,3-dihydro-1,3-benzothiazol-3-ylacetate will play a significant role in future drug development efforts.